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Compound of Interest

Compound Name: 4-Borono-2-hydroxybenzoic acid

Cat. No.: B12844020

Get Quote

Chemical Identity & Critical Distinction
WARNING: Do not confuse with 4-Bromo-2-hydroxybenzoic acid. These are distinct chemical

entities with different reactivities. Verify the CAS number before disposal.

Parameter Specification

Chemical Name 4-Borono-2-hydroxybenzoic acid

Synonyms
4-Carboxy-3-hydroxyphenylboronic acid; 2-

Hydroxy-4-boronobenzoic acid

CAS Number 1394902-32-9

Molecular Formula C₇H₇BO₅

Molecular Weight 181.94 g/mol

Physical State Solid (White to off-white powder)

Acidity
Weakly acidic (Contains carboxylic acid,

phenolic hydroxyl, and boronic acid moieties)
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Hazard Identification (GHS Classification)
Treat this compound as a hazardous chemical. While specific toxicological data for this

derivative may be limited, phenylboronic acids generally follow this hazard profile:

Signal Word:WARNING

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][3][4]

Operational Implication: All disposal activities must occur inside a certified chemical fume hood

to prevent inhalation of dust or aerosols.

Pre-Disposal Handling & Segregation
Proper segregation is the first line of defense against incompatible reactions in the waste

stream.

Chemical Compatibility Matrix
Compatible With: Organic acids (e.g., acetic acid), non-halogenated organic solvents

(methanol, acetone), and aqueous acidic solutions.

INCOMPATIBLE (Do Not Mix):

Strong Oxidizers: Peroxides, nitrates, perchlorates (Risk of rapid oxidation/fire).

Strong Bases: Hydroxides (Exothermic deprotonation).

Fluorinating Agents: Reacts with boronic acids.

Container Requirements
Solid Waste: High-density polyethylene (HDPE) or amber glass wide-mouth jars.

Liquid Waste: HDPE or safety-coated glass bottles.
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Labeling: Must be labeled "HAZARDOUS WASTE" with the full chemical name (no

abbreviations) and the hazard indication (Irritant).

Disposal Workflows
Workflow A: Solid Waste Disposal
Applicable for: Expired pure substance, contaminated weighing boats, gloves, and paper

towels.

Collect: Place solid material into a designated "Solid Organic Waste" container.

Seal: Ensure the container lid is tightly sealed. Do not overfill (leave 10% headspace).

Label: Affix a hazardous waste tag listing "4-Borono-2-hydroxybenzoic acid" and "Solid

Debris."

Transfer: Move to the satellite accumulation area.

Workflow B: Liquid Waste Disposal
Applicable for: Reaction mixtures, mother liquors, or dissolved stock solutions.

Characterize Solvent: Determine if the primary solvent is Halogenated (e.g., DCM,

Chloroform) or Non-Halogenated (e.g., Methanol, Ethyl Acetate, Water).

Segregate:

If Organic Solvent: Pour into the corresponding "Organic Solvents" waste carboy.

If Aqueous (pH < 7): Pour into "Aqueous Acidic Waste."

If Aqueous (pH > 7): Neutralize to pH 6-8 before disposal only if permitted by local EHS;

otherwise, dispose of as "Aqueous Basic Waste."

Rinse: Triple-rinse the empty original container with a compatible solvent; add rinsate to the

liquid waste container.

Workflow C: Spill Response
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Immediate actions for accidental release.

Isolate: Evacuate the immediate area; post "Do Not Enter" signage.

PPE: Don nitrile gloves (double gloved recommended), lab coat, and safety goggles. Wear

an N95 respirator if dust is visible outside the hood.

Contain:

Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste

bag.

Liquid Spill: Absorb with vermiculite or spill pads.

Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.

Dispose: Treat all cleanup materials as Solid Hazardous Waste.

Decision Logic Visualization
The following diagram illustrates the decision-making process for disposing of 4-Borono-2-
hydroxybenzoic acid based on its physical state and solvent composition.
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Figure 1: Decision tree for the compliant disposal of 4-Borono-2-hydroxybenzoic acid waste

streams.

Regulatory Compliance & Environmental Impact
Why "Do Not Drain"?
Although Boron is a naturally occurring element, laboratory derivatives like 4-Borono-2-
hydroxybenzoic acid are synthetic organic pollutants.
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Ecotoxicity: Boron compounds can be phytotoxic (harmful to plants) at elevated

concentrations in wastewater.

Sewer Codes: Most municipal water treatment plants cannot effectively degrade complex

phenylboronic acids, leading to environmental discharge.

RCRA Status: While not explicitly listed as a P- or U-listed waste by the EPA, it falls under

the "Characteristic of Toxicity" if contaminated with other solvents, and generally defaults to

Non-RCRA Regulated Chemical Waste which still requires professional disposal.

Final Disposal Method
The ultimate fate of this waste stream, once collected by your institution's EHS or waste

vendor, is typically Incineration. This ensures the destruction of the organic framework (benzoic

acid/phenol rings), leaving behind trace boron oxides which are captured in the ash.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (n.d.). Resource Conservation and Recovery

Act (RCRA) Regulations. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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